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Compound of Interest

2-Bromo-3,4,5,6-
Compound Name:
tetrafluorobenzaldehyde

Cat. No.: B13663094

Get Quote

Executive Summary & Immediate Hazard Profile

2-Bromo-3,4,5,6-tetrafluorobenzaldehyde (CAS: 1025989-27-8 / 108574-98-7 for 4-bromo
isomer) represents a specific class of polyhalogenated aromatic intermediates. Unlike standard
organic waste, this compound presents unique disposal challenges due to its high fluorine and
bromine content.

Core Directive: This material must NEVER be disposed of in the "General Organic/Non-
Halogenated" waste stream. Doing so risks damaging standard incineration infrastructure via
hydrofluoric acid (HF) generation and violates EPA compliance regarding halogenated emission
controls.

Physicochemical Hazard Data
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Property

Specification

Operational Implication

Physical State

Solid / Low-melting solid

May sublime or melt in warm
storage; requires hermetic

sealing.

Long-term storage in unsealed

Reactivity Air-sensitive (Oxidizes to acid) vessels forms corrosive 2-
bromo-tetrafluorobenzoic acid.
] ) Combustible but not highly
Flash Point >100°C (Estimated)

flammable.

Hazard Codes

H315, H319, H335

Causes skin burn-like irritation;

lachrymator (tear gas effect).

Incompatibility

Strong Oxidizers, Bases,

Amines

Do not mix with nitric acid or

peroxides in waste containers.

Waste Segregation & Decision Logic

Proper segregation is the single most critical step in the disposal of fluorinated aromatics. The

presence of the tetrafluoro- ring means that upon incineration, this compound will generate

significant quantities of HF.

The "Why" (Technical Justification): Standard municipal or non-halogenated incinerators

operate at temperatures (~850°C) insufficient to fully mineralize polyfluorinated rings,

potentially releasing PFAS-like byproducts. Furthermore, they lack the wet scrubbers

necessary to neutralize the HF and HBr gas produced during combustion. You must route this

to a facility equipped for High-Temperature Incineration (>1100°C) with acid gas scrubbing [1,

2],

Waste Stream Decision Matrix (DOT Visualization)
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Waste Generation:
2-Bromo-3,4,5,6-tetrafluorobenzaldehyde

Physical State?

Dissolved in Solvent

Solid / Pure Substance

Dissolve in min. vol. | Isthe Solvent Halogenated?
Halogenated Solvent | (€.9., DEM, Chioroform)

Yes/ No (Mixture becomes Halogenated)

CRITICAL ENDPOINT:

Halogenated Organic Waste
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating polyfluorinated benzaldehydes. Note that adding this
compound to a non-halogenated solvent immediately reclassifies the entire container as
Halogenated Waste.

Step-by-Step Disposal Protocol
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Phase A: Preparation & Packaging

o Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.

o Avoid: Metal containers (steel/aluminum). If the benzaldehyde has oxidized to its benzoic
acid derivative, it will corrode metal, leading to leaks.

e Solubilization (For Solids): Do not dispose of loose powder in the waste drum. Dissolve the
solid in a minimal amount of compatible halogenated solvent (e.g., Dichloromethane or
Chloroform) before adding to the liquid waste stream. This prevents dust formation and
ensures uniform combustion at the facility.

e Quenching (Only for Reactive Mixtures):

o If the aldehyde is mixed with reactive amines or oxidizers, quench the reaction before
disposal.

o Protocol: Dilute with DCM, wash with dilute aqueous sodium bisulfite (to remove oxidizers)
or dilute HCI (to remove amines), separate layers, and dispose of the organic layer as
halogenated waste.

Phase B: Labeling & Documentation
e Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC SOLVENT."

o Chemical Constituents: You must explicitly list:
o 2-Bromo-3,4,5,6-tetrafluorobenzaldehyde[1]
o Dichloromethane (or carrier solvent)

o Hazard Checkboxes: Check [x] Toxic, [X] Irritant.

o Special Note: Add a comment on the manifest: "High Fluorine Content - Requires Scrubber
Incineration."

Phase C: Storage Limit

e Maximum Storage Time: 90 Days (Standard accumulation limit for SQG/LQG).
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e Environment: Store in a cool, dark flammable cabinet. Heat can increase vapor pressure and
degradation rates.

Emergency Response: Spills & Exposure[2][3]

This compound is a potent lachrymator (eye irritant) and skin irritant.

Spill Cleanup Protocol

o Evacuate & Ventilate: Clear the immediate area. Aldehyde vapors can cause respiratory
distress.

PPE: Double nitrile gloves, lab coat, and full-face respirator or safety goggles with a face
shield.

Absorbent: Do NOT use paper towels (high surface area + flammability). Use Vermiculite or
Sand.

Neutralization:

o Cover the spill with the absorbent material.

o Scoop into a wide-mouth HDPE jar.

o Label as "Solid Hazardous Waste (Debris) - Halogenated."

Decontamination: Wash the surface with a dilute soap/water solution. Do not use bleach
(potential reaction with aldehyde).

Regulatory & Compliance Context

o EPA RCRA Status: While not always explicitly P- or U-listed by specific CAS, this compound
falls under 40 CFR 261.31 (FO01/F002) definitions when mixed with spent halogenated
solvents.

o TSCA: Ensure the chemical is on your facility's active TSCA inventory if used for commercial
R&D.
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» Destruction Efficiency: EPA guidelines for PFAS and polyfluorinated compounds suggest that
thermal treatment units must achieve a Destruction and Removal Efficiency (DRE) of 99.99%
or higher to prevent environmental release [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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